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Compound of Interest

Compound Name: 1-Bromo-4-butylbenzene

Cat. No.: B1268048

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides comprehensive safety and handling information for 1-Bromo-4-
butylbenzene (CAS No: 41492-05-1). The intended audience for this document includes
researchers, scientists, and professionals in the field of drug development who may handle this
compound. This guide covers physicochemical properties, hazard identification, handling and
storage protocols, personal protective equipment (PPE) recommendations, emergency
procedures, and waste disposal. All quantitative data is presented in clear, tabular format.
Detailed experimental protocols for risk assessment and spill management are also included.
Logical workflows for safe handling and emergency response are visualized using diagrams to
ensure clarity and adherence to safety standards.

Introduction

1-Bromo-4-butylbenzene is a substituted aromatic compound utilized in organic synthesis,
particularly as an intermediate in the creation of pharmaceuticals, liquid crystals, and other
specialty chemicals.[1][2] Its molecular structure, consisting of a butyl group and a bromine
atom attached to a benzene ring, imparts specific reactivity that is valuable in various chemical
reactions.[1][2] However, the presence of the brominated aromatic moiety also necessitates
careful handling due to its potential health and safety hazards. Adherence to rigorous safety
protocols is paramount to minimize risks of exposure and ensure a safe laboratory
environment.
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Physicochemical and Hazard Information

A clear understanding of the physical and chemical properties of a substance is the foundation
of its safe handling. The following tables summarize the key data for 1-Bromo-4-
butylbenzene.

Table 1: Physicochemical Properties of 1-Bromo-4-

butylbenzene
Property Value Reference(s)
Chemical Formula C1oH13Br [3][4]
Molecular Weight 213.11 g/mol [3]
CAS Number 41492-05-1 [3][4]
Appearance Clear colorless to yellow liquid [1][2]
Density 1.208 g/mL at 25 °C [2]
Boiling Point 243.3 °C at 760 mmHg
Flash Point 108 °C (closed cup)
Solubility Insoluble in water. [1]

Table 2: GHS H | Classificati | S

Hazard Class Category Hazard Statement Reference(s)
Skin H315: Causes skin

: - 2 N [3]
Corrosion/Irritation irritation
Serious Eye 5 H319: Causes serious
Damage/Eye Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single 3 ) o [3]
respiratory irritation
Exposure)
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Note: As of the date of this publication, specific quantitative toxicity data such as LD50 or LC50

values for 1-Bromo-4-butylbenzene are not readily available in published literature. The

toxicological properties have not been fully investigated. Therefore, it should be handled with

the assumption of higher toxicity.

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure through inhalation, dermal

contact, and eye contact.

Table 3: Recommended Personal Protective Equipment

Protection Type

Specific Equipment

Standards & Remarks

Eye/Face Protection

Chemical safety goggles or a

full-face shield.

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166. A full-face
shield is recommended when
there is a significant splash

risk.

Skin Protection

Chemical-impermeable gloves
(Nitrile or Neoprene
recommended). Fire/flame-

resistant lab coat.

Gloves must be inspected
before use. Wash hands

thoroughly after handling.

Respiratory Protection

Not generally required under
normal use with adequate
ventilation. A NIOSH-approved
respirator with an organic
vapor cartridge is necessary if
ventilation is inadequate, if
aerosols are generated, or

during spill cleanup.

Use in a certified chemical
fume hood is the primary

engineering control.

Experimental Protocols

The following protocols provide a framework for the safe handling of 1-Bromo-4-

butylbenzene. These should be adapted to specific laboratory conditions and experimental
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scales.

Risk Assessment Protocol

A thorough risk assessment must be conducted before any new experiment involving 1-
Bromo-4-butylbenzene.[5][6]

Methodology:
* |dentify Hazards:

o Chemical Hazards: Review the Safety Data Sheet (SDS). Note the hazards identified in
Table 2 (skin/eye/respiratory irritation).[5][7]

o Procedural Hazards: Identify potential for splashes, aerosol generation, and spills during
transfer, heating, or reaction quenching.

o Equipment Hazards: Consider risks associated with glassware under pressure or
temperature extremes.[8]

o Assess Risks:

o Evaluate the likelihood and severity of potential exposure for each step of the experiment.

[°]
o Consider the quantities being used and the duration of the experiment.[7]
o Ask "what if" scenarios: What if the fume hood fails? What if a flask is dropped?
e Implement Control Measures:

o Engineering Controls: Confirm that a certified chemical fume hood is available and
functioning correctly. Ensure safety showers and eyewash stations are accessible.[10]

o Administrative Controls: Restrict access to the work area. Ensure all personnel are trained
on this specific protocol.

o Personal Protective Equipment: Select PPE based on the risks identified (see Table 3).
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e Document and Review:

o Document the risk assessment, including the identified hazards, assessed risks, and
control measures.[6]

o Review the assessment with the laboratory supervisor before beginning the experiment.

o Re-evaluate the risk assessment if there are any significant changes to the procedure.[9]

Spill Decontamination Protocol

Immediate and correct response to a spill is critical to prevent exposure and further
contamination.[11]

Methodology:
e Immediate Response (Minor Spill <100 mL within a fume hood):
o Alert personnel in the immediate vicinity.
o Ensure the fume hood sash is lowered to the lowest practical height.

o Wearing appropriate PPE (double-glove with nitrile gloves, lab coat, safety goggles),
contain the spill with an inert absorbent material such as sand, vermiculite, or a
commercial absorbent pad. Do not use combustible materials like paper towels to absorb
the initial spill.[11]

o Carefully collect the absorbed material using spark-proof tools and place it into a labeled,
sealable hazardous waste container.[12]

o Decontaminate the spill area with a soap and water solution.

o Wipe the area dry with paper towels and place them in the hazardous waste container.
o Properly doff and dispose of contaminated PPE in the hazardous waste container.

o Wash hands thoroughly.

o Emergency Response (Major Spill >100 mL or any spill outside a fume hood):
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[e]

Evacuate the laboratory immediately and alert others.[11]

(¢]

If safe to do so, close the laboratory door to contain vapors.
o Notify the institutional emergency response team or call 911.[11]
o Do not attempt to clean up a large spill unless you are trained and equipped to do so.[11]

Visualized Workflows and Relationships

The following diagrams illustrate the logical flow of safety procedures for handling 1-Bromo-4-

butylbenzene.
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Caption: Standard workflow for safely handling 1-Bromo-4-butylbenzene.
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Caption: Emergency response logic for a 1-Bromo-4-butylbenzene spill.
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First Aid Measures

In the event of exposure, immediate action is required.

Table 4: Eirst Aid E |

Exposure Route Procedure Reference(s)

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ . [13]
oxygen. Seek immediate

medical attention.

Immediately remove all
contaminated clothing. Flush
) skin with copious amounts of
Skin Contact ] [13]
water for at least 15 minutes.
Seek medical attention if

irritation persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [13]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [13]

unconscious person. Seek

immediate medical attention.

Storage and Disposal

Proper storage and waste management are critical for laboratory safety and environmental
protection.
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Storage

o Store in a cool, dry, well-ventilated area away from direct sunlight and heat.[14]
o Keep containers tightly closed when not in use.[14]

« Store away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and reducing agents.

« If the compound is flammable, it should be stored in a designated flammable liquids cabinet.
[11]

Disposal

» Dispose of 1-Bromo-4-butylbenzene and any contaminated materials as hazardous waste.

o Collect waste in a designated, properly labeled, and sealed container. Do not mix with non-
halogenated solvent waste.[11]

o Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of down the drain.[15]

Conclusion

1-Bromo-4-butylbenzene is a valuable reagent in chemical synthesis but requires careful and
informed handling due to its irritant properties and potential for other uncharacterized toxicities.
By implementing the engineering controls, administrative procedures, and personal protective
equipment outlined in this guide, researchers can significantly mitigate the risks associated with
its use. A proactive approach to safety, including thorough risk assessment and preparedness
for emergencies, is essential for maintaining a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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